Methyl 2-[5-amino-2-[2-[2,4-bis(2-methylbutan-2-yl)phenoxy]hexanoylamino]-4-hydroxyphenoxy]acetate

• CAS No.: 119142-67-5
• Molecular Formula: C31H46N2O6
• Molecular Weight: 542.717
• IUPAC Name: methyl 2-[5-amino-2-[2-[2,4-bis(2-methylbutan-2-yl)phenoxy]hexanoylamino]-4-hydroxyphenoxy]acetate
• InChI: InChI=1S/C31H46N2O6/c1-9-12-13-26(29(36)33-23-18-24(34)22(32)17-27(23)38-19-28(35)37-8)39-25-15-14-20(30(4,5)10-2)16-21(25)31(6,7)11-3/h14-18,26,34H,9-13,19,32H2,1-8H3,(H,33,36)
• InChI Key: WILIKATUEYYKLO-UHFFFAOYSA-N
• SMILES: CCCCC(C(=O)NC1=C(C=C(C(=C1)O)N)OCC(=O)OC)OC2=C(C=C(C=C2)C(C)(C)CC)C(C)(C)CC
• Synonyms: [5-Amino-2-[2-(2,4-di-tert-pentylphenoxy)hexanoylamino]-4-hydroxyphenoxy]acetic acid methyl ester

Description

Methyl 2-[5-amino-2-[2-[2,4-bis(2-methylbutan-2-yl)phenoxy]hexanoylamino]-4-hydroxyphenoxy]acetate is a complex organic compound with potential applications in various scientific fields. This compound is characterized by its unique structure, which includes multiple functional groups such as amino, hydroxyl, and ester groups. These functional groups contribute to its reactivity and potential utility in different chemical reactions and applications.

Preparation Methods

The synthesis of Methyl 2-[5-amino-2-[2-[2,4-bis(2-methylbutan-2-yl)phenoxy]hexanoylamino]-4-hydroxyphenoxy]acetate involves multiple steps, each requiring specific reagents and conditions. The synthetic route typically starts with the preparation of the core phenoxy structure, followed by the introduction of the amino and hydroxyl groups. The final step involves the esterification of the acetic acid moiety. Industrial production methods may involve optimization of reaction conditions to maximize yield and purity, including the use of catalysts and controlled temperature and pressure conditions.

Chemical Reactions Analysis

This compound can undergo various types of chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form corresponding ketones or aldehydes.

Reduction: The amino group can be reduced to form primary amines.

Substitution: The phenoxy groups can undergo nucleophilic substitution reactions. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles like sodium hydroxide. Major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Potential use in the study of enzyme interactions and protein binding.

Medicine: Investigated for its potential therapeutic properties, including anti-inflammatory and antioxidant effects.

Industry: Utilized in the development of new materials and coatings with specific properties.

Mechanism of Action

The mechanism of action of this compound involves its interaction with specific molecular targets, such as enzymes or receptors. The amino and hydroxyl groups play a crucial role in binding to these targets, leading to changes in their activity or function. The pathways involved may include inhibition of specific enzymes or modulation of receptor activity, resulting in the observed biological effects.

Comparison with Similar Compounds

Similar compounds to Methyl 2-[5-amino-2-[2-[2,4-bis(2-methylbutan-2-yl)phenoxy]hexanoylamino]-4-hydroxyphenoxy]acetate include:

4-Methoxyphenethylamine: Known for its use in organic synthesis and as a precursor for other compounds.

4,5-Dihydroxy-1,3-benzenedisulfonic acid: An antioxidant compound structurally similar to vitamin E